Cas no 1226431-59-9 (2-(pyrazin-2-yl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1,3-thiazole-4-carboxamide)

• Product Name: 2-(pyrazin-2-yl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1,3-thiazole-4-carboxamide
• CAS No: 1226431-59-9
• MF: C₁₅H₁₃N₅O₂S
• MW: 327.361020803452
• CID: 6387528
• PubChem ID: 49676470
• Update Time: 2025-10-28

2-(pyrazin-2-yl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(pyrazin-2-yl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1,3-thiazole-4-carboxamide
• 2-pyrazin-2-yl-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1,3-thiazole-4-carboxamide
• 2-(pyrazin-2-yl)-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)thiazole-4-carboxamide
• AKOS024520012
• F5828-0187
• VU0521799-1
• 1226431-59-9

• Inchi： 1S/C15H13N5O2S/c21-13(19-14-9-3-1-2-4-10(9)20-22-14)12-8-23-15(18-12)11-7-16-5-6-17-11/h5-8H,1-4H2,(H,19,21)
• InChI Key： JASCMVIBEWHLST-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=C3CCCCC3=NO2)=O)N=C1C1=NC=CN=C1

Computed Properties

• Exact Mass: 327.07899585g/mol
• Monoisotopic Mass: 327.07899585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 122Ų

Additional information on 2-(pyrazin-2-yl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1,3-thiazole-4-carboxamide

Recent Advances in the Study of 2-(pyrazin-2-yl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1,3-thiazole-4-carboxamide (CAS: 1226431-59-9)

2-(pyrazin-2-yl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1,3-thiazole-4-carboxamide (CAS: 1226431-59-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique heterocyclic structure, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a focal point for researchers in drug discovery and development.

The synthesis and structural characterization of 2-(pyrazin-2-yl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1,3-thiazole-4-carboxamide have been extensively documented in recent literature. Advanced spectroscopic techniques, including NMR and mass spectrometry, have confirmed the compound's high purity and stability under physiological conditions. These properties are critical for its potential use as a drug candidate, as they ensure consistent performance in biological assays and preclinical studies.

In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against several kinase targets, which are often implicated in cancer and inflammatory diseases. For instance, recent findings published in the Journal of Medicinal Chemistry highlight its ability to selectively inhibit specific isoforms of protein kinases, thereby reducing cell proliferation and inducing apoptosis in cancer cell lines. These results suggest that 2-(pyrazin-2-yl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1,3-thiazole-4-carboxamide could serve as a lead compound for the development of novel kinase inhibitors.

Pharmacokinetic studies have further revealed favorable absorption and distribution profiles for this compound, with moderate plasma protein binding and good bioavailability in animal models. These attributes are essential for its transition from bench to bedside, as they indicate a reduced likelihood of adverse effects and improved therapeutic outcomes. Researchers are currently optimizing its formulation to enhance its solubility and stability, which are common challenges in drug development.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential in other therapeutic areas. For example, preliminary data suggest that it may modulate immune responses by targeting specific signaling pathways involved in autoimmune disorders. This multifaceted activity underscores its versatility and broad applicability in medicinal chemistry.

Despite these promising findings, challenges remain in the clinical translation of 2-(pyrazin-2-yl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1,3-thiazole-4-carboxamide. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity need to be addressed in future studies. However, the compound's robust preclinical performance and unique structural features position it as a strong candidate for further development.

In conclusion, the latest research on 2-(pyrazin-2-yl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1,3-thiazole-4-carboxamide (CAS: 1226431-59-9) highlights its significant potential in drug discovery. Its ability to target multiple biological pathways, combined with favorable pharmacokinetic properties, makes it a valuable asset for researchers aiming to develop novel therapeutics. Continued efforts to optimize its properties and explore its applications will likely yield further breakthroughs in the coming years.